Cas no 1245807-17-3 (2-(N-cyclohexylacetamido)acetic acid)

• Product Name: 2-(N-cyclohexylacetamido)acetic acid
• CAS No: 1245807-17-3
• MF: C₁₀H₁₇NO₃
• MW: 199.246883153915
• MDL: MFCD17976826
• CID: 5685688
• PubChem ID: 23461446
• Update Time: 2025-05-26

2-(N-cyclohexylacetamido)acetic acid Chemical and Physical Properties

Names and Identifiers

• HWCZNXXRUZTNNE-UHFFFAOYSA-N
• AKOS015918353
• N-Acetyl-N-cyclohexylglycine
• SCHEMBL5634109
• 2-(N-cyclohexylacetamido)acetic acid
• EN300-23923493
• 1245807-17-3
• A801556
• n-acetylcyclohexylglycine
• 2-[acetyl(cyclohexyl)amino]acetic acid
• 2-[cyclohexyl(ethanoyl)amino]ethanoic acid
• DTXSID501308741

• MDL： MFCD17976826
• Inchi： 1S/C10H17NO3/c1-8(12)11(7-10(13)14)9-5-3-2-4-6-9/h9H,2-7H2,1H3,(H,13,14)
• InChI Key： HWCZNXXRUZTNNE-UHFFFAOYSA-N
• SMILES： O=C(C)N(CC(=O)O)C1CCCCC1

Computed Properties

• Exact Mass: 199.12084340g/mol
• Monoisotopic Mass: 199.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 57.6Ų

Additional information on 2-(N-cyclohexylacetamido)acetic acid

Introduction to 2-(N-cyclohexylacetamido)acetic acid (CAS No: 1245807-17-3)

2-(N-cyclohexylacetamido)acetic acid, identified by its Chemical Abstracts Service (CAS) number 1245807-17-3, is a compound of significant interest in the field of pharmaceutical chemistry and biomedicine. This molecule, featuring a unique structural motif combining an acetamide group with a cyclohexyl substituent, has garnered attention for its potential applications in drug development and therapeutic interventions. The structural integrity and functional versatility of this compound make it a valuable candidate for further exploration in synthetic chemistry and medicinal applications.

The molecular structure of 2-(N-cyclohexylacetamido)acetic acid consists of a central acetic acid moiety linked to an N-cyclohexylacetamide moiety. This configuration imparts distinct physicochemical properties, including solubility characteristics and metabolic stability, which are critical factors in pharmaceutical design. The cyclohexyl group, in particular, contributes to the compound's lipophilicity, potentially enhancing its bioavailability and membrane permeability—a desirable trait in drug candidates aiming for systemic distribution.

In recent years, there has been growing interest in the development of novel compounds that leverage structural features similar to 2-(N-cyclohexylacetamido)acetic acid for therapeutic purposes. The compound's acetamide functionality is well-documented for its role in modulating biological pathways, particularly those involving enzyme inhibition and receptor interaction. This has spurred research into its potential as a scaffold for designing molecules with enhanced pharmacological activity.

One of the most compelling aspects of 2-(N-cyclohexylacetamido)acetic acid is its versatility in serving as a precursor or intermediate in the synthesis of more complex pharmacophores. Researchers have utilized this compound to develop derivatives with improved binding affinities and selectivity profiles. For instance, modifications to the cyclohexyl ring or the amide nitrogen have been explored to fine-tune interactions with biological targets, leading to promising candidates for treating inflammatory disorders and metabolic diseases.

The pharmacokinetic profile of 2-(N-cyclohexylacetamido)acetic acid has also been subject to detailed investigation. Studies indicate that the presence of the cyclohexyl group influences both absorption and excretion rates, suggesting potential advantages in terms of dosing frequency and duration of action. These findings are particularly relevant in the context of chronic disease management, where sustained therapeutic levels are often required.

Advances in computational chemistry have further accelerated the exploration of 2-(N-cyclohexylacetamido)acetic acid's potential. Molecular modeling techniques have been employed to predict binding interactions with various biological targets, providing insights into how structural modifications might enhance efficacy. These simulations have guided experimental efforts, enabling more targeted synthesis campaigns and reducing the time required to identify lead compounds.

In addition to its pharmaceutical applications, 2-(N-cyclohexylacetamido)acetic acid has shown promise in industrial and agricultural research. Its unique chemical properties make it a useful building block for specialty chemicals, including agrochemicals that require specific solubility and stability characteristics. The compound's ability to undergo selective reactions under mild conditions also enhances its appeal as an intermediate in large-scale synthetic processes.

The synthesis of 2-(N-cyclohexylacetamido)acetic acid itself presents an interesting challenge due to the need for precise functionalization of both the acetic acid and amide groups. Recent methodologies have focused on improving yield and purity through catalytic processes and green chemistry principles. These innovations not only streamline production but also align with broader sustainability goals within the chemical industry.

Future research directions for 2-(N-cyclohexylacetamido)acetic acid include exploring its role in emerging therapeutic areas such as immunomodulation and neuroprotection. The compound's structural features suggest potential interactions with receptors and enzymes involved in these pathways, making it a compelling candidate for further investigation. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this domain.

The regulatory landscape surrounding 2-(N-cyclohexylacetamido)acetic acid is also evolving, with increasing emphasis on safety and efficacy data prior to clinical translation. Regulatory agencies now require comprehensive characterization of novel compounds before they can be advanced into human trials. This has necessitated robust analytical methodologies, including high-resolution mass spectrometry and nuclear magnetic resonance spectroscopy, to ensure accurate representation of the compound's chemical profile.

In conclusion, 2-(N-cyclohexylacetamido)acetic acid (CAS No: 1245807-17-3) represents a multifaceted compound with significant potential across multiple sectors of chemistry and biomedicine. Its unique structural attributes, combined with emerging research findings, position it as a valuable asset for both academic exploration and industrial application. As methodologies for synthesis and characterization continue to advance, the future prospects for this compound remain highly promising.